Cas no 1821783-96-3 (Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride)

• Product Name: Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride
• CAS No: 1821783-96-3
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD28119077
• CID: 4619683
• PubChem ID: 118992729
• Update Time: 2025-07-21

Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• MFCD28119077
• [(2R,3R)-2-METHYLPYRROLIDIN-3-YL]METHANOL HYDROCHLORIDE
• (Cis-2-methylpyrrolidin-3-yl)methanolhydrochloride
• [(2R,3R)-2-methylpyrrolidin-3-yl]methanol;hydrochloride
• (Cis-2-methylpyrrolidin-3-yl)methanol hydrochloride
• Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride
• AS-68857
• 1821783-96-3
• AKOS027330945
• cis-(2-Methylpyrrolidin-3-yl)methanol HCl

• MDL： MFCD28119077
• Inchi： 1S/C6H13NO.ClH/c1-5-6(4-8)2-3-7-5;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： UPPSCPSGLCWAQT-IBTYICNHSA-N
• SMILES： Cl.OC[C@@H]1CCN[C@@H]1C

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride

Research Brief on Cis-(2-methylpyrrolidin-3-yl)methanol Hydrochloride (CAS: 1821783-96-3): Recent Advances and Applications

Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride (CAS: 1821783-96-3) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting the central nervous system (CNS) and other therapeutic areas. Recent studies have highlighted its potential in the development of novel pharmaceuticals, prompting a surge in research activities aimed at optimizing its synthesis, understanding its pharmacological properties, and exploring its applications.

The compound's structural features, including the cis-configuration of the methyl and hydroxymethyl groups on the pyrrolidine ring, contribute to its unique stereochemical properties. These properties are critical for its role as a building block in the synthesis of enantiomerically pure drugs. Recent publications have demonstrated the utility of Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which are of interest for treating anxiety, epilepsy, and other neurological disorders. Additionally, its application in the synthesis of opioid receptor ligands has been explored, further expanding its therapeutic potential.

One of the most notable advancements in the study of this compound is the development of more efficient and scalable synthetic routes. Traditional methods often involved multi-step processes with low yields and poor stereoselectivity. However, recent research has introduced catalytic asymmetric synthesis techniques, such as enantioselective hydrogenation and enzymatic resolution, to improve the yield and purity of the desired cis-isomer. These innovations not only enhance the compound's accessibility for large-scale production but also reduce the environmental impact of its synthesis.

Pharmacological studies have also shed light on the compound's mechanism of action and its interactions with biological targets. For instance, molecular docking simulations and in vitro assays have revealed that Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride exhibits high affinity for specific neurotransmitter receptors, making it a promising candidate for further drug development. Furthermore, its metabolic stability and pharmacokinetic profile have been investigated, providing valuable insights into its potential as a drug candidate or intermediate.

In conclusion, Cis-(2-methylpyrrolidin-3-yl)methanol hydrochloride (CAS: 1821783-96-3) represents a versatile and valuable compound in the realm of medicinal chemistry. Its applications span from CNS-targeting therapeutics to opioid receptor modulators, and recent advancements in synthetic methodologies have significantly improved its accessibility. Ongoing research continues to uncover new possibilities for this compound, solidifying its role as a cornerstone in the development of next-generation pharmaceuticals. Future studies are expected to focus on expanding its therapeutic applications and further optimizing its synthesis to meet the growing demands of the pharmaceutical industry.